Cas no 2228582-88-3 (1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}cyclopropane-1-carbonitrile)

• Product Name: 1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}cyclopropane-1-carbonitrile
• CAS No: 2228582-88-3
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 5829707
• PubChem ID: 165655071
• Update Time: 2025-06-20

1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}cyclopropane-1-carbonitrile
• EN300-1748737
• 1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}cyclopropane-1-carbonitrile
• 2228582-88-3

• Inchi： 1S/C11H13N3/c12-8-11(4-5-11)9-7-14-6-2-1-3-10(14)13-9/h7H,1-6H2
• InChI Key： STSBTZKVBRSEOO-UHFFFAOYSA-N
• SMILES： N12CCCCC1=NC(=C2)C1(C#N)CC1

Computed Properties

• Exact Mass: 187.110947427g/mol
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 41.6Ų

Additional information on 1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}cyclopropane-1-carbonitrile

Introduction to 1-{5H,6H,7H,8H-imidazo[1,2-apyridin-2-yl}cyclopropane-1-carbonitrile (CAS No. 2228582-88-3)

The compound 1-{5H,6H,7H,8H-imidazo[1,2-apyridin-2-yl}cyclopropane-1-carbonitrile (CAS No. 2228582-88-3) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. Its unique structural framework, combining an imidazo[1,2-apyridine core with a cyclopropane moiety linked via a nitrile group, has garnered significant attention in the field of medicinal chemistry. This introduction delves into the structural features, synthetic considerations, and emerging applications of this molecule, particularly in the context of contemporary research.

The structural motif of 1-{5H,6H,7H,8H-imidazo[1,2-apyridin-2-yl}cyclopropane-1-carbonitrile is characterized by its rigidity and the presence of multiple nitrogen-rich heterocycles. The imidazo[1,2-apyridine scaffold is a well-documented pharmacophore in drug discovery, known for its ability to interact with various biological targets such as kinases and ion channels. The integration of this scaffold with a cyclopropane ring introduces additional conformational constraints and potential sites for functionalization. The nitrile group at the cyclopropane carbon further enhances the molecule's reactivity and diversity in derivatization.

From a synthetic perspective, the construction of 1-{5H,6H,7H,8H-imidazo[1,2-apyridin-2-yl}cyclopropane-1-carbonitrile presents both challenges and opportunities. The cyclopropane ring is notoriously difficult to handle due to its high ring strain and reactivity. However, recent advances in cyclopropanation chemistry have provided more efficient and scalable methods for introducing this motif into molecular frameworks. One notable approach involves transition-metal-catalyzed cyclopropanation reactions using zinc or copper catalysts in conjunction with appropriate electrophiles and nucleophiles. These methods have enabled the synthesis of complex cyclopropanated heterocycles like 1-{5H,6H,7H,8H-imidazo[1,2-apyridin-2-yl}cyclopropane-1-carbonitrile with high regioselectivity and yield.

The incorporation of the nitrile group at the cyclopropane carbon offers additional avenues for chemical manipulation. Nitrile groups are versatile functional handles that can be hydrolyzed to carboxylic acids or reduced to amides under mild conditions. This reactivity has been exploited in the development of libraries of bioactive molecules where the nitrile group serves as a precursor for further derivatization. Moreover, nitriles have been shown to exhibit interesting pharmacological properties themselves; they can act as prodrugs or participate in bioconjugation strategies to enhance drug delivery.

Recent research has highlighted the potential of imidazo[1,2-apyridine derivatives as modulators of protein-protein interactions (PPIs). The dual nitrogen-rich environment of this scaffold allows for multiple hydrogen bonding interactions with target proteins. In particular, 1-{5H,6H,7H,8H-imidazo[1,2-apyridin-2-yl}cyclopropane-1-carbonitrile has been investigated for its interaction with kinases involved in cancer signaling pathways. Preclinical studies have demonstrated that derivatives of this type can inhibit the activity of tyrosine kinases such as EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor). The cyclopropane ring is thought to enhance binding affinity by introducing steric constraints that improve fit within the kinase active site.

Another area of interest is the use of imidazo[1,2-apyridine derivatives as scaffolds for antiviral agents. The ability to fine-tune the electronic properties and steric environment through structural modifications has led to the discovery of compounds with potent antiviral activity against RNA viruses such as influenza A virus and SARS-CoV-2. In these cases, 1-{5H,6H,7H,